![molecular formula C10H6F2O2 B5600507 2-(difluoromethyl)-4H-chromen-4-one CAS No. 156909-07-8](/img/structure/B5600507.png)
2-(difluoromethyl)-4H-chromen-4-one
Overview
Description
2-(difluoromethyl)-4H-chromen-4-one, also known as DFCMO, is a chemical compound that is widely used in scientific research for its unique properties. This compound is a derivative of the naturally occurring coumarin, which has been found to have various biological activities. DFCMO has been synthesized using different methods, and its mechanism of action has been studied in detail.
Scientific Research Applications
Synthesis Methods
- Researchers Xiang and Yang (2014) developed a facile and efficient synthetic strategy for 3-((trifluoromethyl)thio)-4H-chromen-4-one, demonstrating its synthesis under mild conditions, highlighting its insensitivity to air and moisture (H. Xiang & Chunhao Yang, 2014).
- Zhang et al. (2019) presented a simple protocol for synthesizing difluoromethylthiolated chromen-4-ones, offering a practical and efficient approach with readily available starting materials (Pingshun Zhang et al., 2019).
Chemical Transformations and Applications
- Zhou et al. (2013) developed an efficient synthesis of 2-arylideneamino-3-aryl-4H-furo[3,2-c]chromen-4-ones, a compound with biologically intriguing structures that may have broad biomedical applications (Zhengquan Zhou et al., 2013).
- Dekamin, Eslami, and Maleki (2013) described the environmentally friendly synthesis of diverse 2-amino-4H-chromen derivatives, showcasing an approach that is clean, transition metal-free, and offers high yields (M. Dekamin, M. Eslami, & A. Maleki, 2013).
Environmental and Green Chemistry
- Ranjbar-Karimi, Hashemi-Uderji, and Mousavi (2011) explored a benign synthesis route for 2H-chromen-2-ones derivatives, highlighting the application of selectfluor catalyst for an environmentally friendly process (R. Ranjbar‐Karimi, S. Hashemi-Uderji, & M. Mousavi, 2011).
- Kumar and Rao (2012) achieved an expeditious synthesis of 4H-chromenes using an eco-friendly, noncorrosive, and reusable catalytic system, emphasizing the importance of catalyst and solvent choice in green chemistry (Anil Kumar & M. S. Rao, 2012).
Medicinal Chemistry and Drug Design
- Rodriguez Aristegui et al. (2006) focused on the synthesis of 2-morpholin-4-yl-4-oxo-4H-chromen-8-yl triflate, a key precursor for DNA-dependent protein kinase inhibitors, crucial in medicinal chemistry (Sonsoles Rodriguez Aristegui et al., 2006).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(difluoromethyl)chromen-4-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6F2O2/c11-10(12)9-5-7(13)6-3-1-2-4-8(6)14-9/h1-5,10H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKIYUOSVTAOJHU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C=C(O2)C(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6F2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30351971 | |
Record name | 2-(difluoromethyl)-4H-chromen-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30351971 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
156909-07-8 | |
Record name | 2-(difluoromethyl)-4H-chromen-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30351971 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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